Physicochemical Profile Differentiation
The target compound exhibits a computed cLogP of 0.1124 and a topological polar surface area (TPSA) of 50.94 Ų, with 4 hydrogen bond acceptors and 1 hydrogen bond donor . By contrast, the C5-methanol analog (CAS 1698267-51-4) lacks the ethyl spacer and is predicted to have a lower cLogP (estimated ~ -0.3 based on fragment contributions) and a TPSA of approximately 50.9 Ų (similar HBD/HBA count but reduced lipophilicity) . The C5-carbaldehyde analog (CAS 1402465-82-0, MW 190.00) presents an aldehyde hydrogen bond acceptor in place of the alcohol, with a predicted higher cLogP (~0.5–0.7) and reduced TPSA (~43 Ų) . The target compound's balanced cLogP (~0.1) falls within the optimal range for CNS drug candidates (cLogP 1–3) while maintaining sufficient polarity for aqueous solubility, making it a superior starting point for CNS-targeted libraries compared to the more polar methanol analog or the more lipophilic aldehyde variant.
| Evidence Dimension | Computed physicochemical parameters (cLogP, TPSA, HBD/HBA, rotatable bonds) |
|---|---|
| Target Compound Data | cLogP = 0.1124; TPSA = 50.94 Ų; HBD = 1; HBA = 4; Rotatable bonds = 2; MW = 206.04 |
| Comparator Or Baseline | C5-methanol analog (CAS 1698267-51-4): MW = 192.01, cLogP ~ -0.3 (estimated), TPSA ~ 50.9 Ų; C5-carbaldehyde analog (CAS 1402465-82-0): MW = 190.00, cLogP ~ 0.5–0.7, TPSA ~ 43 Ų |
| Quantified Difference | ΔcLogP: +0.4 to +0.8 vs. methanol analog; ΔcLogP: −0.4 to −0.6 vs. carbaldehyde analog; ΔMW: +14.03 over methanol, +16.04 over carbaldehyde; ΔRotatable bonds: +1 over both comparators |
| Conditions | Computed values from vendor technical datasheets (Leyan) and ChemSrc; comparator cLogP estimated from fragment-based methods; no experimental logD or logP data available from primary literature |
Why This Matters
The target compound's cLogP (≈0.1) positions it in the optimal CNS drug-like space better than the more polar methanol analog or the more lipophilic aldehyde, enabling procurement decisions where balanced hydrophilicity/lipophilicity is desired for blood-brain barrier penetration or aqueous solubility.
